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Compound of Interest

Compound Name: Pkc-IN-4

Cat. No.: B15142700

Get Quote

An In-depth Analysis of the Atypical Protein Kinase C Inhibitor: Chemical Structure, Properties,

and Biological Activity

This technical guide provides a comprehensive overview of PKC-IN-4, a potent and orally

bioavailable inhibitor of atypical Protein Kinase C (aPKC). It is intended for researchers,

scientists, and drug development professionals interested in its chemical properties,

mechanism of action, and potential therapeutic applications. This document summarizes key

quantitative data, provides detailed experimental methodologies, and visualizes relevant

biological pathways and workflows.

Core Chemical and Pharmacological Properties
PKC-IN-4 (also identified as compound 7l in primary literature) is a small molecule inhibitor

belonging to the thieno[2,3-d]pyrimidine class.[1][2] It demonstrates potent inhibitory activity

against the atypical isoforms of Protein Kinase C, specifically PKCι and PKCζ.

Chemical Identity
IUPAC Name: N-(5-cyano-4-morpholinothieno[2,3-d]pyrimidin-2-yl)-4-fluorobenzamide

CAS Number: 2636771-29-2[2]
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Molecular Formula: C₂₀H₁₆FN₅O₂S

Molecular Weight: 425.44 g/mol

alt text

Physicochemical and Pharmacokinetic Data
The following tables summarize the key in vitro and in vivo quantitative properties of PKC-IN-4.

Property Value Reference

Molecular Formula C₂₀H₁₆FN₅O₂S

Molecular Weight 425.44 g/mol

CAS Number 2636771-29-2 [2]

Oral Bioavailability (Mouse) 81.7% [2]

Table 1: Physicochemical and Pharmacokinetic Properties of PKC-IN-4.

Biological Activity and Potency
PKC-IN-4 is characterized by its potent inhibition of aPKC isoforms and its effects on

downstream cellular processes such as NF-κB activation and endothelial cell permeability.

Assay Type Target/Stimulus Value (IC₅₀ / EC₅₀) Reference

Biochemical Kinase

Assay
aPKCζ 0.52 µM

Biochemical Kinase

Assay
aPKCι

Potent (Value not

specified)

Cell-Based

Permeability Assay
VEGF-induced 71 nM

Cell-Based Reporter

Assay
TNF-α induced NF-κB Active (Inhibits)
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Table 2: In Vitro Potency and Activity of PKC-IN-4.

Mechanism of Action and Signaling Pathways
Atypical PKCs are serine/threonine kinases that play a critical role in various signaling

cascades, including those controlling cell polarity, proliferation, and inflammation. One of the

key pathways regulated by aPKCs is the activation of the transcription factor NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) in response to inflammatory cytokines

like Tumor Necrosis Factor-alpha (TNF-α).

PKC-IN-4 functions as an ATP-competitive inhibitor, binding to the kinase domain of aPKCζ

and aPKCι, thereby preventing the phosphorylation of downstream substrates. This inhibition

effectively blocks the signaling cascade that leads to the activation and nuclear translocation of

NF-κB.
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PKC-IN-4 Inhibition of the TNF-α/aPKC/NF-κB Pathway
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PKC-IN-4 inhibits the aPKC-mediated activation of NF-κB.
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Experimental Protocols
The following sections provide detailed methodologies for key experiments cited in the primary

literature for PKC-IN-4. These protocols are representative and may require optimization for

specific laboratory conditions.

Biochemical aPKCζ Kinase Inhibition Assay
This protocol describes a luminescent kinase assay to determine the IC₅₀ of PKC-IN-4 by

measuring the amount of ADP produced from the kinase reaction.

Workflow Diagram:
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Biochemical Kinase Assay Workflow

Start
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Workflow for determining kinase inhibitor IC₅₀ using a luminescence-based assay.
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Materials:

Recombinant human aPKCζ enzyme

aPKC substrate peptide (e.g., CREB peptide)

PKC-IN-4 (Compound 7l)

ATP (Adenosine 5'-triphosphate)

Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

ADP-Glo™ Kinase Assay Kit (or equivalent)

384-well white assay plates

Procedure:

Compound Preparation: Prepare a 10-point serial dilution of PKC-IN-4 in 100% DMSO.

Plate Setup: Add test compounds, a positive control (no inhibitor), and a negative control (no

enzyme) to the wells of a 384-well plate.

Enzyme Addition: Add the aPKCζ enzyme to all wells except the negative control. Pre-

incubate the plate at room temperature for 15 minutes.

Reaction Initiation: Start the kinase reaction by adding a master mix of the substrate peptide

and ATP (at a concentration near the Kₘ for the enzyme).

Reaction Incubation: Allow the reaction to proceed at room temperature for 60-120 minutes.

ATP Depletion: Stop the reaction by adding ADP-Glo™ Reagent, which depletes the

remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

Signal Generation: Add Kinase Detection Reagent to convert the ADP generated by the

kinase reaction into ATP, which is then used by a luciferase/luciferin reaction to produce light.

Incubate for 30 minutes at room temperature.
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Data Acquisition: Measure the luminescence signal using a plate-reading luminometer.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to

the controls. Plot the percent inhibition against the log of the inhibitor concentration and fit

the data using a four-parameter logistic model to determine the IC₅₀ value.

Cell-Based TNF-α Induced NF-κB Reporter Assay
This protocol outlines a luciferase reporter gene assay to measure the inhibitory effect of PKC-
IN-4 on the NF-κB signaling pathway in cells.

Materials:

HEK293 cells stably expressing an NF-κB-driven luciferase reporter gene.

Cell culture medium (e.g., DMEM with 10% FBS).

PKC-IN-4.

Recombinant human TNF-α.

Luciferase Assay System (e.g., ONE-Step™ Luciferase Assay System).

96-well white, clear-bottom cell culture plates.

Procedure:

Cell Seeding: Seed the NF-κB reporter HEK293 cells into a 96-well plate at a density of

~30,000 cells per well and incubate overnight.

Compound Treatment: Pre-treat the cells with various concentrations of PKC-IN-4 (or vehicle

control) for 1-2 hours.

Stimulation: Stimulate the cells by adding TNF-α to a final concentration of 10-20 ng/mL to all

wells except the unstimulated control.

Incubation: Incubate the plate for 5-6 hours at 37°C in a CO₂ incubator.
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Cell Lysis and Signal Generation: Add the luciferase assay reagent directly to the wells. This

reagent lyses the cells and contains the necessary substrates for the luciferase reaction.

Incubation: Incubate at room temperature for ~15 minutes with gentle rocking to ensure

complete lysis and signal development.

Data Acquisition: Measure the luminescence using a plate-reading luminometer.

Data Analysis: Normalize the signal from inhibitor-treated wells to the TNF-α stimulated

control to determine the percent inhibition of NF-κB activation.

Cell-Based Endothelial Permeability Assay
This protocol describes an in vitro method to assess the ability of PKC-IN-4 to block VEGF-

induced permeability of an endothelial cell monolayer.

Materials:

Bovine Retinal Endothelial Cells (BRECs).

Transwell inserts (e.g., 0.4 µm pore size for 24-well plates).

Cell culture medium.

Recombinant human VEGF.

PKC-IN-4.

FITC-Dextran (70 kDa).

Fluorometer.

Procedure:

Monolayer Formation: Seed BRECs onto the upper chamber of the Transwell inserts and

culture until a confluent monolayer is formed (typically 3-5 days), as confirmed by

transendothelial electrical resistance (TEER) measurement or microscopy.
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Compound Treatment: Pre-treat the BREC monolayers with various concentrations of PKC-
IN-4 for 1-2 hours.

Permeability Induction: Add VEGF to the basolateral (lower) chamber to stimulate the cells.

Tracer Addition: Add FITC-Dextran to the apical (upper) chamber.

Incubation: Incubate for a defined period (e.g., 60 minutes) to allow the tracer to pass

through the cell monolayer.

Sample Collection: Collect samples from the basolateral chamber.

Data Acquisition: Measure the fluorescence of the samples using a fluorometer with

appropriate excitation/emission wavelengths for FITC.

Data Analysis: Calculate the permeability coefficient or the percent inhibition of FITC-Dextran

flux compared to the VEGF-treated control.

Conclusion
PKC-IN-4 is a potent, selective, and orally active inhibitor of atypical PKC isoforms. Its ability to

modulate the aPKC/NF-κB signaling axis and inhibit VEGF-induced endothelial permeability

highlights its potential as a chemical tool for studying aPKC biology and as a lead compound

for developing therapeutics for diseases involving inflammation and vascular leakage, such as

diabetic retinopathy. The detailed protocols provided in this guide serve as a foundation for

researchers to further investigate the properties and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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